Cas no 530-55-2 (2,6-Dimethoxy-1,4-benzoquinone)

• Product Name: 2,6-Dimethoxy-1,4-benzoquinone
• CAS No: 530-55-2
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD00016368
• CID: 82441
• PubChem ID: 87569115
• Update Time: 2025-10-31

2,6-Dimethoxy-1,4-benzoquinone Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethoxycyclohexa-2,5-diene-1,4-dione
• 2,6-Dimethoxy-1,4-benzoquinone
• 2,6-Dimethoxy-p-benzoquinone
• 2,5-DIHYDROXYBENZOQUINONE
• 2,6-Dimethoxy-1,4-benzoquine
• 2,6-DIMETHOXYBENZOQUINONE
• 2,6-dimethoxy-p-benzoquinon
• 2,6-dimethoxy-p-quinone
• 2,6-Dimethoxyquinone
• Dimethoxybenzoquinone,2,6
• dmbq
• [ "" ]
• 2,6-Dimethoxysemiquinone anions
• 2,5-Cyclohexadiene-1,4-dione, 2,6-dimethoxy-
• p-Benzoquinone, 2,6-dimethoxy-
• 2,6-Dimethoxysemiquinone radicals
• 2,6-Dimethoxybenzo-1,4-quinone
• NSC24500
• ghl.PD_Mitscher_leg0.4
• MLS002207260
• 2,6-Dimethoxy-2,5-cyclohexadiene-1,4-dione
• OLBNOBQO
• 2,6-Dimetoxy-p-benzoquinone
• Maybridge1_002628
• 2,6-dimethoxy[1,4]benzoquinone
• Spectrum3_000177
• NSC 24500
• SMR001306787
• SCHEMBL570683
• 3,5-Dimethoxy-1,4-benzoquinone; 3,5-Dimethoxybenzoquinone; NSC 24500
• Quinone, 2,6-dimethoxy-
• NSC-24500
• NCGC00095215-03
• NCI60_001958
• CHEMBL448515
• SR-05000002399
• MFCD00016368
• 2,5-Cyclohexadiene-1,4-dione, 2,6-dimethoxy- (9CI)
• KBio2_001203
• 530-55-2
• KIA
• BSPBio_001673
• DIMETHOXYBENZOQUINONE,6-
• Spectrum5_000335
• SR-05000002399-1
• Spectrum2_000781
• InChI=1/C8H8O4/c1-11-6-3-5(9)4-7(12-2)8(6)10/h3-4H,1-2H3
• PD002219
• FS-4243
• 2,5-Cyclohexadiene-1,4-dione, 2,6-dimethoxy-, radical ion(1-)
• KBio2_003771
• AKOS015851594
• 2,6-dimethoxy-[1,4]benzoquinone
• D2706
• NCGC00095215-04
• NSC56336
• DIMETHOXYBENZOQUINONE,2,6-
• CS-0017339
• NCGC00095215-01
• KBio2_006339
• HMS1922P16
• 1Z701W789S
• 2, 6-Dimethoxy-p-benzoquinone
• 2, 6-Dimethoxyquinone
• Q4596807
• 2,6-DIMETHOXYQUINONE [MI]
• NCGC00095215-02
• 2,6-DMBQ
• KBioGR_001955
• FT-0610674
• p-Benzoquinone,6-dimethoxy-
• Spectrum4_001608
• 2,6-Dimethoxy-1,4-benzoquinone, 97%
• 2,4-dione, 2,6-dimethoxy-
• NSC 56336
• Spectrum_000723
• EINECS 208-484-7
• DivK1c_001380
• NS00006663
• CCG-40159
• HMS548P10
• SPECTRUM200413
• D90101
• cid_68262
• OLBNOBQOQZRLMP-UHFFFAOYSA-
• 2, 6-Dimethoxy-1,4-benzoquinone
• DTXSID80862128
• HY-N1677
• KBioSS_001203
• SPBio_000882
• NSC-56336
• A829370
• SY048603
• UNII-1Z701W789S
• KBio3_001173
• 3,5-Dimethoxy-1,4-benzoquinone
• SDCCGMLS-0066389.P001
• BDBM80763
• CDS1_000340
• 26547-64-8
• 2-6-DIMETHOXYQUINONE
• DB-020224

• MDL： MFCD00016368
• Inchi： 1S/C8H8O4/c1-11-6-3-5(9)4-7(12-2)8(6)10/h3-4H,1-2H3
• InChI Key： OLBNOBQOQZRLMP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C=C(C1=O)OC)=O
• BRN： 2048182

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3037 (rough estimate)
• Melting Point: 253-257 °C (dec.) (lit.)
• Boiling Point: 257.07°C (rough estimate)
• Flash Point: 139.2±27.9 °C
• Refractive Index: 1.5090 (estimate)
• Solubility: DMSO: soluble(lit.)
• Stability/Shelf Life: Stable. Combustible. Incompatible with oxidizing agents.
• PSA: 52.60000
• LogP: 0.19880
• Merck: 3225
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,6-Dimethoxy-1,4-benzoquinone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：DK4750000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2,6-Dimethoxy-1,4-benzoquinone

Recent Advances in the Study of 2,6-Dimethoxy-1,4-benzoquinone (530-55-2) in Chemical Biology and Medicine

2,6-Dimethoxy-1,4-benzoquinone (CAS: 530-55-2) is a naturally occurring quinone derivative that has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This compound, often abbreviated as DMBQ, is found in various plant species and has been the subject of numerous studies exploring its pharmacological properties, mechanisms of action, and potential uses in medicine.

Recent research has focused on elucidating the molecular mechanisms underlying DMBQ's biological effects. Studies have demonstrated that this compound exhibits potent antioxidant, anti-inflammatory, and anticancer properties. Its ability to modulate cellular redox states and interact with key signaling pathways makes it a promising candidate for drug development. Notably, DMBQ has shown selective cytotoxicity against certain cancer cell lines while sparing normal cells, suggesting its potential as a targeted anticancer agent.

In the field of chemical biology, researchers have made significant progress in understanding the structure-activity relationships of DMBQ. Modifications to the quinone core structure have yielded derivatives with enhanced biological activity and improved pharmacokinetic properties. These synthetic analogs are being investigated for their potential in treating various diseases, including neurodegenerative disorders, cardiovascular diseases, and metabolic syndromes.

One particularly promising area of research involves the use of DMBQ in combination therapies. Recent studies have demonstrated synergistic effects when DMBQ is combined with conventional chemotherapeutic agents, potentially reducing the required doses of toxic drugs while maintaining therapeutic efficacy. This approach could lead to reduced side effects and improved patient outcomes in cancer treatment.

From a technical perspective, advances in analytical methods have enabled more precise quantification and characterization of DMBQ in complex biological matrices. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has become the gold standard for DMBQ analysis, allowing researchers to study its pharmacokinetics and metabolism in greater detail.

Despite these advances, challenges remain in translating DMBQ research into clinical applications. Issues such as bioavailability, formulation stability, and potential toxicity at higher doses need to be addressed. Current research efforts are focusing on developing novel delivery systems, including nanoparticle-based formulations, to overcome these limitations and maximize the therapeutic potential of this intriguing compound.

Looking forward, the unique chemical properties and biological activities of 2,6-dimethoxy-1,4-benzoquinone position it as a valuable scaffold for further drug discovery efforts. Ongoing research continues to uncover new applications for this compound, from antimicrobial agents to neuroprotective compounds, highlighting its versatility in medicinal chemistry and pharmaceutical development.